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Compound of Interest

Compound Name: Solifenacin-d5 Hydrochloride

Cat. No.: B562808

Essential Safety and Handling Guide for
Solifenacin-d5 Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized compounds like Solifenacin-d5 Hydrochloride is paramount. This guide provides
immediate, essential safety protocols, operational procedures, and disposal plans to foster a
secure laboratory environment.

Physicochemical Data

A clear understanding of the compound's properties is the first step in safe handling.

Property Value

Chemical Name Solifenacin-d5 Hydrochloride
CAS Number 1426174-05-1[1][2][3]
Molecular Formula C23H22D5CIN202[3]
Molecular Weight 403.96 g/mol [1][2][3]
Appearance White to Off-White Solid[3]

N 2-8°C, Hygroscopic, Refrigerator, Under Inert
Storage Conditions
Atmosphere[3]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling Solifenacin-d5 Hydrochloride.

Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[4]
Eye/Face Protection: Use tightly fitting safety goggles or a face shield.[5]

Skin and Body Protection: Wear a lab coat, and for larger quantities or when there is a risk of
splashing, consider fire/flame resistant and impervious clothing.[4][5]

Respiratory Protection: If exposure limits are exceeded or if dust is generated, use a full-face
respirator.[4]

Operational Plan: Step-by-Step Handling
Procedures

Follow these procedural steps to ensure the safe handling of Solifenacin-d5 Hydrochloride

from receipt to disposal.

Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.
Verify that the product name and CAS number on the label match the order.

Storage: Store the compound in a tightly sealed container in a refrigerator at 2-8°C, under an
inert atmosphere, and away from moisture as it is hygroscopic.[3]

Preparation for Use:

o Work in a well-ventilated area, preferably within a laboratory fume hood.[4][5]

o Allow the container to reach room temperature before opening to prevent condensation.
o Avoid the formation of dust and aerosols.[4]

Weighing and Aliquoting:
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o Use non-sparking tools for handling the solid.[4]

o If weighing, do so in a contained environment (e.g., a weighing enclosure within the fume
hood) to minimize dust dispersion.

e Dissolving:
o When preparing solutions, add the solid to the solvent slowly while stirring.
o Consult relevant experimental protocols for appropriate solvents.
e Post-Handling:
o Thoroughly clean all equipment and the work area after use.
o Wash hands thoroughly after handling the compound.[4]
Emergency First Aid Measures
In the event of exposure, immediate action is critical.

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[4]

 In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor.[4]

e In Case of Eye Contact: Rinse the eyes with pure water for at least 15 minutes and consult a
doctor.[4]

« If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory
compliance.

e \Waste Collection:
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o Collect all waste material, including empty containers, contaminated PPE, and unused
compound, in a designated and clearly labeled hazardous waste container.

o Waste Segregation:
o Do not mix with other waste streams unless compatible.
» Disposal Method:

o Dispose of the hazardous waste through a licensed and certified waste disposal company.
Follow all local, state, and federal regulations for chemical waste disposal. Avoid discharge
into drains or the environment.[5]

Handling and Disposal Workflow
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Workflow for Safe Handling and Disposal of Solifenacin-d5 Hydrochloride
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Weigh/Aliquot in Contained Environment

Perform Experimental Procedure

Cleanup & Disposal ~~._Emergency Response

Clean Work Area and Equipment Initiate First Aid Measures
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;

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Solifenacin-d5 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

